Cas no 1155949-16-8 ((2-Amino-4-bromo-6-methyl-phenyl)-carbamic acid tert-butyl ester)

• Product Name: (2-Amino-4-bromo-6-methyl-phenyl)-carbamic acid tert-butyl ester
• CAS No: 1155949-16-8
• MF: C₁₂H₁₇BrN₂O₂
• MW: 301.179582357407
• MDL: MFCD12432556
• CID: 4573576
• PubChem ID: 43549976
• Update Time: 2023-08-10

(2-Amino-4-bromo-6-methyl-phenyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (2-Amino-4-bromo-6-methyl-phenyl)-carbamic acid tert-butyl ester
• tert-butyl N-(2-amino-4-bromo-6-methylphenyl)carbamate
• SB30889
• Z1655141173
• (2-Amino-4-bromo-6-methyl-phenyl)-carbamic acid t-butyl ester
• carbamic acid,n-(2-amino-4-bromo-6-methylphenyl)-,1,1-dimethylethyl ester
• (2-Amino-4-bromo-6-methyl-phenyl)-carbamic acid tert-butyl ester, AldrichCPR

• MDL： MFCD12432556
• Inchi： 1S/C12H17BrN2O2/c1-7-5-8(13)6-9(14)10(7)15-11(16)17-12(2,3)4/h5-6H,14H2,1-4H3,(H,15,16)
• InChI Key： RQUWGLIIOSNENW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 300.047
• Monoisotopic Mass: 300.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters